Cas no 1131594-45-0 (Methyl 3-bromo-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-bromo-4-(trifluoromethoxy)benzoate
• CAS No: 1131594-45-0
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• MDL: MFCD11110912
• CID: 836302
• PubChem ID: 45072137
• Update Time: 2025-04-19

Methyl 3-bromo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(trifluoromethoxy)benzoate
• Benzoic acid, 3-bromo-4-(trifluoromethoxy)-, methyl ester
• AS-46246
• CL9217
• AKOS015852104
• MFCD11110912
• DTXSID40662404
• methyl-3-bromo-4-(trifluoromethoxy)benzoate
• SY244041
• DA-15388
• 1131594-45-0
• CS-0087897
• SCHEMBL4314290
• Methyl3-bromo-4-(trifluoromethoxy)benzoate

• MDL： MFCD11110912
• Inchi： 1S/C9H6BrF3O3/c1-15-8(14)5-2-3-7(6(10)4-5)16-9(11,12)13/h2-4H,1H3
• InChI Key： FUGFQIWUUXHAFM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 297.94524g/mol
• Monoisotopic Mass: 297.94524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų